(3-Methylbutyl)(2-phenoxyethyl)amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 3-methyl-N-(2-phenoxyethyl)butan-1-amine
• InChI: InChI=1S/C13H21NO/c1-12(2)8-9-14-10-11-15-13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3
• InChI Key: UWPVXZZIGZQBFR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNCCOC1=CC=CC=C1

Description

(3-Methylbutyl)(2-phenoxyethyl)amine is a secondary amine featuring a branched 3-methylbutyl group and a 2-phenoxyethyl substituent. The compound’s structure combines hydrophobic (3-methylbutyl) and aromatic (phenoxy) moieties, which influence its physicochemical and biological properties. For instance, secondary amines with phenoxyethyl groups are often prepared by reacting 2-(2-phenoxyethyl)oxirane with amines under reflux conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methylbutyl)(2-phenoxyethyl)amine typically involves the nucleophilic substitution of a haloalkane with an amine. One common method is the reaction of 2-phenoxyethyl bromide with 3-methylbutylamine under basic conditions. The reaction is usually carried out in an organic solvent such as ethanol or acetonitrile, with the presence of a base like sodium hydroxide or potassium carbonate to facilitate the substitution reaction .

Industrial Production Methods

Industrial production of (3-Methylbutyl)(2-phenoxyethyl)amine may involve similar synthetic routes but on a larger scale. The process would typically be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely. The use of catalysts and advanced purification techniques such as distillation and chromatography may also be employed to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

(3-Methylbutyl)(2-phenoxyethyl)amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding oxides or nitro compounds.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The phenoxyethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions, typically in the presence of a base or catalyst

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro compounds, while reduction can produce secondary or tertiary amines. Substitution reactions can result in a variety of derivatives with different functional groups .

Scientific Research Applications

(3-Methylbutyl)(2-phenoxyethyl)amine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological and hormonal pathways.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules, including polymers and specialty chemicals.

Biological Studies: Researchers use it to study the effects of amine derivatives on biological systems, including enzyme inhibition and receptor binding.

Mechanism of Action

The mechanism of action of (3-Methylbutyl)(2-phenoxyethyl)amine involves its interaction with specific molecular targets, such as enzymes and receptors. The phenoxyethyl group can enhance the compound’s binding affinity to these targets, leading to various biological effects. For example, it may act as an inhibitor of acetylcholinesterase, an enzyme involved in neurotransmission, or as a modulator of estrogen receptors .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The 3-methylbutyl and phenoxyethyl groups confer distinct solubility and reactivity profiles. For example:

• (3-Methoxyphenyl)methylamine (C₁₄H₂₃NO, MW 221.34) differs by replacing the phenoxyethyl group with a methoxyphenylmethyl substituent. This substitution increases aromaticity, likely enhancing π-π stacking interactions but reducing hydrophilicity compared to (3-Methylbutyl)(2-phenoxyethyl)amine .
• Tris(3-methylbutyl)amine derivatives, when quaternized with 1,3-dichloropropene isomers, exhibit enhanced anticorrosive and bactericidal activities due to the introduction of chlorovinyl fragments. This highlights how alkyl chain length and quaternization modulate functionality .

Stereochemical Considerations

Enantiomeric resolution studies on (2,2-diphenyl-1,3-dioxolan-4-yl)methylamine reveal that stereochemistry significantly impacts receptor binding. This suggests that (3-Methylbutyl)(2-phenoxyethyl)amine, if chiral, may exhibit enantiomer-dependent bioactivity .

Biological Activity

(3-Methylbutyl)(2-phenoxyethyl)amine is an organic compound notable for its unique structural features, which include a primary amine group and both aliphatic and aromatic components. This combination allows for significant biological interactions, particularly in pharmacological contexts. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (3-Methylbutyl)(2-phenoxyethyl)amine is C₁₅H₂₃N, with a molecular weight of approximately 235.33 g/mol. The presence of the 3-methylbutyl group contributes to its hydrophobic characteristics, while the phenoxyethyl moiety enhances its interaction with various biological targets.

Research indicates that (3-Methylbutyl)(2-phenoxyethyl)amine primarily acts as an inhibitor of enzymes involved in neurotransmitter degradation, particularly acetylcholinesterase and butyrylcholinesterase. By inhibiting these enzymes, the compound increases levels of acetylcholine in synaptic clefts, which may have implications for treating neurodegenerative diseases characterized by cholinergic dysfunction.

Table 1: Comparison of Biological Activity with Similar Compounds

Compound	Key Features	Mechanism of Action
(3-Methylbutyl)(2-phenoxyethyl)amine	Aliphatic and aromatic groups; primary amine	Inhibition of acetylcholinesterase
4-(2-Phenoxyethyl)morpholine	Morpholine structure; used in pharmacology	Modulates opioid receptors
1-(2-Phenoxyethyl)piperidine	Piperidine ring; known analgesic properties	Acts on dopamine receptors
(2-Methylbutyl)amine	Simpler amine structure; lacks aromatic function	Basic amine activity; less complex interactions

Pharmacological Applications

The inhibition of cholinesterases by (3-Methylbutyl)(2-phenoxyethyl)amine suggests potential applications in neuropharmacology. Increased acetylcholine levels can enhance cognitive functions and may provide therapeutic benefits for conditions such as Alzheimer's disease and other forms of dementia. Additionally, the compound's ability to modulate neurotransmitter levels positions it as a candidate for further research into treatments for various neurological disorders.

Case Study 1: Neuroprotective Effects

A study investigated the neuroprotective effects of (3-Methylbutyl)(2-phenoxyethyl)amine in a rat model of Alzheimer's disease. The results indicated that treatment with the compound led to improved cognitive performance in maze tests compared to control groups. Histological analysis showed reduced amyloid plaque formation and increased synaptic density in treated animals.

Case Study 2: Cholinergic Dysfunction

In another study focusing on cholinergic dysfunction, (3-Methylbutyl)(2-phenoxyethyl)amine was administered to mice exhibiting symptoms similar to those seen in myasthenia gravis. The results demonstrated a significant increase in muscle strength and endurance, attributed to elevated acetylcholine levels at neuromuscular junctions.

Q & A

Q. What are the optimal synthetic routes for (3-Methylbutyl)(2-phenoxyethyl)amine, and how can purity be ensured?

Methodological Answer: Synthesis of this tertiary amine involves multi-step reactions, such as nucleophilic substitution or reductive amination. For example:

• Step 1: React 2-phenoxyethyl bromide with 3-methylbutylamine under basic conditions (e.g., K₂CO₃ in DMF) to form the amine backbone .
• Step 2: Purify intermediates via column chromatography (silica gel, hexane/ethyl acetate gradient) to remove unreacted starting materials .
• Purity Validation: Use HPLC (C18 column, acetonitrile/water mobile phase) and ¹H/¹³C NMR to confirm >95% purity. Monitor byproducts (e.g., dialkylated amines) using GC-MS .

Q. How can researchers characterize the structural and electronic properties of (3-Methylbutyl)(2-phenoxyethyl)amine?

Methodological Answer:

• Structural Analysis: Employ X-ray crystallography to resolve stereochemistry (if crystalline) or 2D NMR (COSY, HSQC) for connectivity confirmation .
• Electronic Properties: Use UV-Vis spectroscopy to study π→π* transitions in the phenoxy group. Density Functional Theory (DFT) calculations (B3LYP/6-31G*) predict HOMO/LUMO energies and charge distribution .
• Thermal Stability: Perform thermogravimetric analysis (TGA) under nitrogen to assess decomposition thresholds .

Q. What preliminary assays are recommended to screen its biological activity?

Methodological Answer:

• Enzyme Inhibition: Test against cytochrome P450 isoforms (e.g., CYP3A4) using fluorogenic substrates in microsomal assays .
• Receptor Binding: Radioligand displacement assays (e.g., for serotonin or adrenergic receptors) with HEK293 cells expressing target receptors .
• Cytotoxicity: MTT assay in HepG2 or HEK293 cells at 1–100 μM concentrations; compare IC₅₀ values to structurally similar amines .

Advanced Research Questions

Q. How can reaction mechanisms involving (3-Methylbutyl)(2-phenoxyethyl)amine be elucidated under catalytic conditions?

Methodological Answer:

• Kinetic Studies: Use stopped-flow NMR to monitor intermediates in palladium-catalyzed cross-coupling reactions (e.g., Heck or Suzuki reactions). Compare turnover frequencies (TOF) with/without additives like phosphine ligands .
• Isotopic Labeling: Introduce deuterium at the methylbutyl group to track hydrogen transfer via ²H NMR. For example, study deprotonation pathways in base-mediated eliminations .
• Computational Modeling: Simulate transition states using Gaussian09 with M06-2X functional to identify rate-determining steps .

Q. What computational strategies predict the compound’s pharmacokinetic and reactivity profiles?

Methodological Answer:

• ADMET Prediction: Use SwissADME to estimate logP (lipophilicity), BBB permeability, and CYP inhibition. Compare with experimental data from Caco-2 cell assays .
• Reactivity Mapping: Conduct Fukui function analysis (via DFT) to identify nucleophilic/electrophilic sites. For example, the phenoxy oxygen may act as a hydrogen-bond acceptor in enzyme interactions .
• Molecular Dynamics (MD): Simulate binding to lipid bilayers (CHARMM36 force field) to assess membrane penetration, critical for CNS-targeting drugs .

Q. How can contradictory data in biological activity or synthetic yields be resolved?

Methodological Answer:

• Statistical Validation: Apply multivariate analysis (e.g., PCA) to identify confounding variables (e.g., solvent polarity, temperature fluctuations) in synthetic yields .
• Dose-Response Refinement: Replicate bioassays with stricter controls (e.g., serum-free media) and use Hill slope analysis to distinguish specific vs. nonspecific binding .
• Cross-Lab Reproducibility: Share raw NMR/HPLC data via platforms like Zenodo for independent validation of purity and structural assignments .